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Compound of Interest

Compound Name: 2-Bromo-4-methoxybenzonitrile
CAS No.: 140860-51-1
Cat. No.: B121712
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals
CAS Number: 140860-51-1

This technical guide provides a comprehensive overview of 2-Bromo-4-methoxybenzonitrile,
a halogenated aromatic nitrile of interest in synthetic organic chemistry and as a potential
building block in drug discovery. This document details its chemical identity, physical properties,
synthesis, and reactivity, with a focus on experimental protocols and potential applications for
research and development.

Chemical Identification and Physical Properties

2-Bromo-4-methoxybenzonitrile is a substituted benzonitrile with a bromine atom at the 2-
position and a methoxy group at the 4-position of the benzene ring. Its unique substitution
pattern makes it a valuable intermediate for further chemical modifications.

Table 1: Chemical and Physical Properties of 2-Bromo-4-methoxybenzonitrile[1][2]
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Property Value

CAS Number 140860-51-1

Molecular Formula CsHeBrNO

Molecular Weight 212.05 g/mol

SMILES COC1=CC(Br)=C(C=C1)C#N
Purity (typical) >95%

Storage Conditions 2-8 °C, Sealed in dry

Note: Experimental physical properties such as melting point and boiling point are not readily
available in the surveyed literature.

Synthesis and Reactivity

While a specific, detailed experimental protocol for the synthesis of 2-Bromo-4-
methoxybenzonitrile is not widely published, its structure suggests plausible synthetic routes
based on established organic chemistry reactions. One potential pathway is through a
Sandmeyer reaction, a versatile method for introducing a variety of functional groups onto an
aromatic ring via a diazonium salt intermediate.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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